Cas no 54866-59-0 (Methyl 1H-pyrazole-4-carboxylate)

Methyl 1H-pyrazole-4-carboxylate structure
54866-59-0 structure
Product Name:Methyl 1H-pyrazole-4-carboxylate
CAS No:54866-59-0
MF:C5H6N2O2
MW:126.113340854645
CID:942997
Update Time:2023-08-02

Methyl 1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylic acid, methyl ester, radical ion(1-) (9CI)
    • Methyl 1H-pyrazole-4-carboxylate
    • 1H-PYRAZOLE-4-CARBOXYLIC ACID, METHYL ESTER
    • Methyl 4-pyrazolecarboxylate
    • methyl pyrazole-4-carboxylate
    • 4-methoxycarbonyl-1H-pyrazole
    • 1H-pyrazole-4-carboxylic acid methyl ester
    • zlchem 766
    • 4-carbomethoxypyrazole
    • 4-(methoxycarbonyl)pyrazole
    • KSC593M3R
    • methyl 1H-pyrazol-4-carboxylate
    • ZLD0224
    • VFTZKSMAJVLWOV-UHFFFAOYSA-N
    • 7085AB
    • STL412484
    • SBB036140
    • EBD489804
    • BBL038232
    • Inchi: 1S/C5H6N2O2/c1-9-5(8)4-2-6-7-3-4/h2-3H,1H3,(H,6,7)
    • InChI Key: VFTZKSMAJVLWOV-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=NNC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Topological Polar Surface Area: 55
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